6-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7H-purine

• IUPAC Name: 6-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7H-purine
• InChI: InChI=1S/C17H18N6O2/c1-2-13-14(25-11-24-13)7-12(1)8-22-3-5-23(6-4-22)17-15-16(19-9-18-15)20-10-21-17/h1-2,7,9-10H,3-6,8,11H2,(H,18,19,20,21)
• InChI Key: VODFSWQUANMLFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=NC=NC5=C4NC=N5
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

This compound is a peripheral and cerebral vasodilator used in the treatment of Parkinson’s disease. It is a dopamine receptor agonist and can be used alone or in combination with levodopa to treat certain symptoms in elderly people, such as attention and memory decline, dizziness, and intermittent claudication caused by stage 2 peripheral arterial occlusive disease.

Synthesis Analysis

A detailed synthesis analysis of a similar compound, 6-(1,3-benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one, has been performed using Density Functional Theory (DFT) calculations and vibrational spectral analysis. The equilibrium structural geometry, various bonding features, and harmonic vibrational wavenumbers of the compound have been investigated using the DFT-B3LYP function at the 6-311++G(d, p) basis set.

Molecular Structure Analysis

The molecular structure of the compound has been analyzed using DFT-B3LYP function at the 6-311++G(d, p) basis set. The analysis of the electron density of HOMO and LUMO gives an idea of the delocalization and the low value of energy gap indicates electron transfer within the molecule.